TCO-OH (axial)
Overview
Description
TCO-OH (axial) is a useful research compound. Its molecular formula is C8H14O and its molecular weight is 126.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
Lithium-Ion Storage Material
TCO-OH (axial) has been explored in the context of high-capacity lithium-storage materials. These materials, particularly tin-based amorphous composite oxide (TCO), can potentially replace carbon-based lithium intercalation materials in lithium-ion rechargeable batteries. TCO anodes demonstrate a specific capacity for reversible lithium adsorption significantly higher than carbon families, maintaining this capacity after charge-discharge cycles (Idota, Kubota, Matsufuji, Maekawa, & Miyasaka, 1997).
Optoelectronic Devices and Transparent Conducting Oxides
Transparent conducting oxides (TCOs) like TCO-OH (axial) are crucial in optoelectronic devices, including flat panel displays and solar cells. These materials require precise control of the Fermi level position for improved performance. Research shows that TCOs' electrical conductivity, structural, and electronic surface properties can be better understood and tailored using techniques like photoelectron spectroscopy (Klein, 2012).
Photovoltaic Applications
In the field of photovoltaics, TCOs play a role as electrode elements, structural templates, and diffusion barriers. Their optical transmissivity and low resistivity are essential for various photovoltaic technologies. Research indicates that TCOs must use low-cost materials and may require specific properties for terrestrial PV applications (Fortunato, Ginley, Hosono, & Paine, 2007).
Energy and Flexible Electronics
TCO/metal/TCO multilayer structures are gaining interest for their applications in large area photovoltaic devices and displays. These structures offer superior optical and electrical characteristics compared to single-layer TCO or metal electrodes. They are particularly advantageous for thin film devices on flexible substrates, offering potential for cost-effective production (Guillén & Herrero, 2011).
Solution Processing for Transparent Conductors
Solution deposition of transparent conductors, including TCO thin films, is a promising approach for manufacturing opto-electronic devices. This method is advantageous for its scalability and potential for reducing manufacturing costs. Recent studies focus on atmospheric-pressure solution processing of TCOs for various opto-electronic applications (Pasquarelli, Ginley, & O'Hayre, 2011).
properties
IUPAC Name |
(1S,4E)-cyclooct-4-en-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O/c9-8-6-4-2-1-3-5-7-8/h1-2,8-9H,3-7H2/b2-1+/t8-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCPDHOTYYDHPEN-FHKCNRDCSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=CCCC(C1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C/C=C/CC[C@H](C1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
85081-69-2 |
Source
|
| Record name | 85081-69-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
